(2S)-2-[4-(2-methylpropyl)phenyl]-N-[(1R)-1-phenylethyl]propanamide

• IUPAC Name: (2S)-2-[4-(2-methylpropyl)phenyl]-N-[(1R)-1-phenylethyl]propanamide
• InChI: InChI=1S/C21H27NO/c1-15(2)14-18-10-12-19(13-11-18)16(3)21(23)22-17(4)20-8-6-5-7-9-20/h5-13,15-17H,14H2,1-4H3,(H,22,23)/t16-,17+/m0/s1
• InChI Key: BLNIYEIMTLMHGY-DLBZAZTESA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C(C)C(=O)NC(C)C2=CC=CC=C2
• Isomeric SMILES: C[C@@H](C1=CC=C(C=C1)CC(C)C)C(=O)N[C@H](C)C2=CC=CC=C2
• Molecular Formula: C21H27NO
• Molecular Weight: 309.4 g/mol

Description

(2S)-2-[4-(2-methylpropyl)phenyl]-N-[(1R)-1-phenylethyl]propanamide, also known as 2MPP, is a novel compound that has been studied for its potential applications in the fields of scientific research and laboratory experiments. This compound has been studied for its ability to interact with various biochemical and physiological processes, and has been found to have a wide range of applications due to its unique properties. In

Scientific Research Applications

Occurrence and Detection of Chemical Compounds

Acrylamide, a compound with potential neurotoxic and carcinogenic effects, is extensively studied for its occurrence in processed foods and methods for its detection, emphasizing the importance of biosensors in chemical analysis (Pundir, Yadav, & Chhillar, 2019)(source).

Pharmacological Studies

Research on fentanyl transdermal patches (Hostynek & Maibach, 2010) and propofol infusion syndrome (Fodale & Monaca, 2008) showcases the depth of pharmacological studies aimed at understanding the therapeutic and adverse effects of potent pharmaceuticals, demonstrating the spectrum of applications for complex organic compounds in medicine(source)(source).

Metabolic and Toxicity Profiles

The metabolism and toxicity of 2-methylpropene (Cornet & Rogiers, 1997) provide insights into the metabolic fate and potential health risks of chemical compounds, underlining the importance of understanding chemical interactions within biological systems(source).

Environmental Fate and Behavior

Studies on the environmental fate and behavior of parabens (Haman, Dauchy, Rosin, & Munoz, 2015) contribute to our understanding of the persistence and effects of synthetic chemicals in aquatic environments, highlighting concerns about the impact of human-made substances on ecosystems(source).